2-(4-Phenyl-4-hydroxypiperidinomethyl)-6,7-dimethoxy-1-tetralone hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
EMD-30533 is a compound that has been studied for its structural and functional properties. It is known for its role in the cryo-electron microscopy (cryo-EM) structure of a pre-catalytic group II intron . This compound is significant in the field of structural biology and has been used to understand the positioning of exon and protein in a pre-catalytic group II intron ribonucleoprotein complex .
Chemical Reactions Analysis
EMD-30533 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.
Reduction: This reaction involves the gain of electrons, typically facilitated by reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.
Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
EMD-30533 has several scientific research applications, including:
Structural Biology: It is used in cryo-electron microscopy to study the structure of complex biological molecules.
Biochemistry: It helps in understanding the biochemical pathways and interactions of group II introns.
Medicine: Potential applications in understanding genetic diseases and developing therapeutic interventions.
Industry: Used in the development of biochemical assays and diagnostic tools.
Mechanism of Action
The mechanism of action of EMD-30533 involves its interaction with group II introns. It helps in the positioning of exon and protein in a pre-catalytic group II intron ribonucleoprotein complex, priming it for splicing . This interaction is crucial for understanding the molecular targets and pathways involved in the splicing process.
Comparison with Similar Compounds
EMD-30533 can be compared with other compounds used in structural biology and cryo-electron microscopy. Similar compounds include:
EMD-30533 is unique in its specific application to the study of group II introns and its role in cryo-electron microscopy, making it a valuable tool in structural biology .
Properties
Molecular Formula |
C24H30ClNO4 |
---|---|
Molecular Weight |
431.9 g/mol |
IUPAC Name |
2-[(4-hydroxy-4-phenylpiperidin-1-yl)methyl]-6,7-dimethoxy-3,4-dihydro-2H-naphthalen-1-one;hydrochloride |
InChI |
InChI=1S/C24H29NO4.ClH/c1-28-21-14-17-8-9-18(23(26)20(17)15-22(21)29-2)16-25-12-10-24(27,11-13-25)19-6-4-3-5-7-19;/h3-7,14-15,18,27H,8-13,16H2,1-2H3;1H |
InChI Key |
ASYQUOQVACFLAE-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C2C(=C1)CCC(C2=O)CN3CCC(CC3)(C4=CC=CC=C4)O)OC.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.